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Compound of Interest

Compound Name: D-Erythrose

Cat. No.: B157929 Get Quote

Essential Safety and Handling Guide for D-
Erythrose
This guide provides crucial safety, handling, and disposal information for laboratory

professionals working with D-Erythrose. Adherence to these protocols is essential for ensuring

a safe research environment.

Personal Protective Equipment (PPE)
While D-Erythrose is not generally classified as a hazardous substance, some safety data

sheets indicate potential for skin, eye, and respiratory irritation.[1][2] Therefore, a cautious

approach to personal protection is warranted. The following table summarizes the

recommended PPE for handling D-Erythrose.
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Protection Type Equipment Specification and Use

Eye/Face Protection Safety Glasses or Goggles

Recommended to wear safety

glasses with side shields or

tightly fitting safety goggles to

prevent eye contact.[3][4][5]

Hand Protection Protective Gloves

Wear suitable chemical-

resistant gloves. It is important

to inspect gloves for any

damage before use and to be

aware of the manufacturer's

specifications regarding

permeability and breakthrough

time.[4]

Skin and Body Protection
Lab Coat and Protective

Clothing

A standard lab coat and

appropriate protective clothing

are recommended to prevent

skin exposure.[4][5] For

situations with a higher risk of

exposure, impervious clothing

may be considered.[3]

Respiratory Protection Not Typically Required

Under normal laboratory

conditions with adequate

ventilation, respiratory

protection is generally not

necessary.[5] If irritation is

experienced or exposure limits

are exceeded, a full-face

respirator should be used.[3]

Operational Plan: From Receipt to Disposal
A systematic approach to handling D-Erythrose minimizes risks and ensures procedural

consistency.

1. Receiving and Storage:
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Upon receipt, visually inspect the container for any signs of damage or leakage.

Store D-Erythrose in a cool, dry place in a tightly sealed container to protect it from

moisture, as it is hygroscopic.[4][6][7]

For short-term storage, refrigeration at 2-8°C is recommended.[1][4][8]

For long-term storage, refer to the supplier's specific instructions, which may include

temperatures of -20°C or -80°C.[9][10]

2. Handling and Preparation:

All handling of D-Erythrose should be conducted in a well-ventilated area.[1][3]

Avoid direct contact with the skin and eyes.[5][6]

Do not inhale any mist, vapors, or spray.[5][6]

After handling, wash hands thoroughly with soap and water.[1]

Any clothing that becomes contaminated should be removed and washed before being worn

again.[4]

3. Spill Management:

In the event of a spill, ensure the area is well-ventilated.[5][6]

Use an inert absorbent material, such as sand or silica gel, to soak up the spill.[5][6]

Collect the absorbed material and place it in a suitable, closed container for disposal.[5][6]

Prevent the spilled material from entering drains or the environment.[5][6]

4. First Aid Procedures:

Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes, making

sure to rinse under the eyelids. Seek medical attention.[6]
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Skin Contact: Remove any contaminated clothing and wash the affected skin area with soap

and water. Get medical attention if irritation develops.[6]

Inhalation: Move the individual to an area with fresh air. If they feel unwell, seek medical

advice.[6]

Ingestion: Rinse the mouth out with water and seek medical attention.[6]

Disposal Plan
There is conflicting information regarding the disposal of D-Erythrose. While one source

suggests it may be disposed of as regular trash as it is not regulated as hazardous waste[11],

another advises that it should be disposed of at an appropriate treatment and disposal facility in

accordance with local, state, and federal regulations[1].

Recommendation: To ensure compliance and safety, it is strongly advised to consult your

institution's environmental health and safety (EHS) office and follow all applicable local, state,

and federal guidelines for chemical waste disposal.

Quantitative Data Summary
Property Value Source

Storage Temperature 2-8°C (Short-term) [1][4][8][12]

-20°C (Long-term, up to 1

month)
[9][10]

-80°C (Long-term, up to 6

months)
[9][10]

Melting Point <25°C [1][8][12]

Boiling Point
Approximately 144.07°C -

290.6°C
[1][8][12]

Water Solubility Fully miscible [1][8]

Safe Handling Workflow
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The following diagram illustrates the key steps for the safe handling of D-Erythrose in a

laboratory setting.
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Click to download full resolution via product page

Caption: Workflow for the safe handling of D-Erythrose.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Personal protective equipment for handling D-
Erythrose]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b157929#personal-protective-equipment-for-handling-
d-erythrose]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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